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Compound of Interest

Compound Name: Beryllium oxalate

Cat. No.: B12645192 Get Quote

This guide provides a focused examination of the molecular weight of anhydrous beryllium
oxalate, a key parameter in various research and development applications. The determination

of this value is fundamental for stoichiometric calculations, material characterization, and purity

assessments in fields ranging from inorganic chemistry to materials science.

Chemical Formula and Structure
Anhydrous beryllium oxalate is an inorganic compound formed from the beryllium cation

(Be²⁺) and the oxalate anion (C₂O₄²⁻). To achieve a neutral salt, these ions combine in a 1:1

ratio.

Chemical Formula: BeC₂O₄[1]

This formula represents the empirical composition of the anhydrous form of the salt, meaning it

is devoid of any water of hydration.[1]

Calculation of Molecular Weight
The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its

constituent atoms. The calculation for anhydrous beryllium oxalate is based on the standard

atomic weights of beryllium (Be), carbon (C), and oxygen (O) as recommended by the

International Union of Pure and Applied Chemistry (IUPAC).

The formula BeC₂O₄ is broken down as follows:
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1 atom of Beryllium (Be)

2 atoms of Carbon (C)

4 atoms of Oxygen (O)

The molecular weight is calculated using the following equation:

Molecular Weight (BeC₂O₄) = (1 × Atomic Weight of Be) + (2 × Atomic Weight of C) + (4 ×

Atomic Weight of O)

The standard atomic weights for these elements are:

Beryllium (Be): 9.0121831 u[2][3][4][5]

Carbon (C): 12.011 u (conventional value)[6][7][8]

Oxygen (O): 15.999 u (conventional value)[6][9][10]

Using these values:

Molecular Weight = (9.0121831) + (2 × 12.011) + (4 × 15.999)

Molecular Weight = 9.0121831 + 24.022 + 63.996

Molecular Weight = 97.030 g/mol

This calculated value is consistent with published data for beryllium oxalate.[1]

Data Presentation
For clarity and comparative purposes, the atomic and molecular weight data are summarized in

the table below.
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Element/Comp
ound

Symbol/Formu
la

Quantity
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight ( g/mol
)

Beryllium Be 1 9.0121831 9.0121831

Carbon C 2 12.011 24.022

Oxygen O 4 15.999 63.996

Anhydrous

Beryllium

Oxalate

BeC₂O₄ - - 97.030

Methodologies and Visualizations
The calculation of a compound's molecular weight is a theoretical determination based on

internationally accepted standard atomic weights. It does not involve an experimental workflow

or a biological signaling pathway. The value is a fundamental, constant property of the chemical

compound.

Therefore, detailed experimental protocols are not applicable to the determination of this value.

The "experiment" is the stoichiometric calculation shown in Section 2.0.

To adhere to the visualization requirement, a diagram illustrating the logical relationship for the

molecular weight calculation is provided below. This chart shows the hierarchical contribution of

each element's atomic weight to the final molecular weight of the compound.
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Molecular Weight
BeC₂O₄

(97.030 g/mol)

Beryllium (Be)
1 x 9.0121831 u

Carbon (C)
2 x 12.011 u

Oxygen (O)
4 x 15.999 u

Click to download full resolution via product page

Caption: Hierarchical calculation of the molecular weight for BeC₂O₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Anhydrous Beryllium Oxalate: A Technical Overview of
its Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12645192#molecular-weight-of-anhydrous-beryllium-
oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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